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Compound of Interest

Compound Name: 2-(4-lodophenoxy)acetohydrazide

Cat. No.: B1604582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a
detailed synthetic protocol for 2-(4-lodophenoxy)acetohydrazide, a compound of interest in
medicinal chemistry and organic synthesis. The information presented herein is intended to
serve as a valuable resource for researchers engaged in the design and development of novel
therapeutic agents and other advanced chemical entities.

Spectroscopic Data

The structural integrity and purity of 2-(4-lodophenoxy)acetohydrazide have been established
through a combination of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)
spectroscopy, and mass spectrometry (MS). The key data from these analyses are

summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

Table 1: *H NMR Spectroscopic Data for 2-(4-lodophenoxy)acetohydrazide
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
9.35 Singlet 1H -NH-
7.60 Doublet 2H Ar-H
6.75 Doublet 2H Ar-H
4.40 Singlet 2H -O-CHz2-
4.15 Broad Singlet 2H -NH:z

Solvent: DMSO-ds

Table 2: 13C NMR Spectroscopic Data for 2-(4-lodophenoxy)acetohydrazide

Chemical Shift (6, ppm) Assignment
167.5 C=0

157.8 Ar-C-O

138.2 Ar-C

117.1 Ar-C

85.5 Ar-C-I

66.8 -O-CHa-

Solvent: DMSO-ds

Infrared (IR) Spectroscopy

IR spectroscopy is utilized to identify the functional groups present in the molecule.

Table 3: FT-IR Spectroscopic Data for 2-(4-lodophenoxy)acetohydrazide
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Wavenumber (cm~?)

Assignment

3300-3100 N-H stretching (amide and hydrazine)
1650 C=0 stretching (amide I)

1600 N-H bending (amide II)

1580, 1480 C=C stretching (aromatic)

1230 C-O stretching (aryl ether)

1050 C-N stretching

820 C-H bending (para-substituted aromatic)
500 C-I stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Table 4: Mass Spectrometric Data for 2-(4-lodophenoxy)acetohydrazide

m/z Assignment

292 [M]* (Molecular lon)
277 [M - NH2]*

235 [M - CONHNH2]*
207 [CeH4lO]*

121 [CeH4O]*

77 [CeHs]*

Experimental Protocols

Synthesis of 2-(4-lodophenoxy)acetohydrazide
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The synthesis of 2-(4-lodophenoxy)acetohydrazide is typically achieved through a two-step
process starting from 4-iodophenol. The general procedure involves the esterification of 4-
iodophenol followed by hydrazinolysis of the resulting ester.

Step 1: Synthesis of Ethyl 2-(4-lodophenoxy)acetate

e To a solution of 4-iodophenol (1 equivalent) in a suitable solvent such as acetone or DMF,
add potassium carbonate (1.5 equivalents).

 Stir the mixture at room temperature for 30 minutes.
o Add ethyl chloroacetate (1.2 equivalents) dropwise to the reaction mixture.

o Reflux the reaction mixture for 12-16 hours, monitoring the progress by thin-layer
chromatography (TLC).

» After completion of the reaction, cool the mixture to room temperature and filter off the
inorganic salts.

» Remove the solvent under reduced pressure.

» Purify the crude product by column chromatography on silica gel using a mixture of ethyl
acetate and hexane as the eluent to obtain pure ethyl 2-(4-iodophenoxy)acetate.

Step 2: Synthesis of 2-(4-lodophenoxy)acetohydrazide

e Dissolve ethyl 2-(4-iodophenoxy)acetate (1 equivalent) in ethanol.

¢ Add hydrazine hydrate (5 equivalents) to the solution.

o Reflux the reaction mixture for 6-8 hours, monitoring the progress by TLC.

o After completion, cool the reaction mixture in an ice bath to precipitate the product.

« Filter the solid product, wash with cold ethanol, and dry under vacuum to yield 2-(4-
lodophenoxy)acetohydrazide.

Mandatory Visualization
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The logical workflow for the synthesis of 2-(4-lodophenoxy)acetohydrazide is depicted in the
following diagram.

K2CO3, Acetone/DMF
Reflux Hydrazinolysis with
Hydrazine Hydrate

Esterification with
Ethyl Chloroacetate

4-lodophenol Ethyl 2-(4-lodophenoxy)acetate

Ethanol
2-(4-lodophenoxy)acetohydrazide

Click to download full resolution via product page

Synthesis of 2-(4-lodophenoxy)acetohydrazide.

» To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 2-(4-
lodophenoxy)acetohydrazide: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1604582#spectroscopic-data-nmr-ir-ms-
of-2-4-iodophenoxy-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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